N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea

• IUPAC Name: 1-phenyl-3-[4-(piperidin-1-ylmethyl)phenyl]urea
• InChI: InChI=1S/C19H23N3O/c23-19(20-17-7-3-1-4-8-17)21-18-11-9-16(10-12-18)15-22-13-5-2-6-14-22/h1,3-4,7-12H,2,5-6,13-15H2,(H2,20,21,23)
• InChI Key: OWPAIZMFMXGFGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea, also known as U-69,593, is a synthetic opioid analgesic drug that has been extensively studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions. In

Mechanism of Action

Further research is needed to fully understand the mechanism of action of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea and how it produces its effects.
4. Combination therapy: Researchers are exploring the use of this compound in combination with other drugs to enhance its effects and reduce side effects.
Conclusion:
This compound is a synthetic opioid analgesic drug that has been extensively studied for its potential use in scientific research. This compound has a unique mechanism of action and produces a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, this compound has several advantages and is a promising candidate for the treatment of various diseases and conditions. Further research is needed to fully understand its properties and effects and to explore its potential use in combination therapy.

Advantages and Limitations for Lab Experiments

N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea has several advantages and limitations for lab experiments. Some of the advantages include:
1. Unique mechanism of action: this compound has a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions.
2. Well-studied: this compound has been extensively studied, which means that there is a lot of information available on its properties and effects.
Some of the limitations of this compound for lab experiments include:
1. Limited availability: this compound is not widely available, which can make it difficult to obtain for lab experiments.
2. Expensive: this compound is relatively expensive, which can make it difficult to use for lab experiments that require large quantities of the compound.

Future Directions

There are several future directions for the study of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea. Some of these directions include:
1. Development of new analogs: Researchers are exploring the development of new analogs of this compound that may have improved properties and effects.
2. Clinical trials: Clinical trials are needed to determine the safety and efficacy of this compound for the treatment of various diseases and conditions.
3.

Synthesis Methods

The synthesis of N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea involves the reaction of 4-(1-piperidinylmethyl)aniline with phenyl isocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the resulting product is purified by recrystallization. The yield of the synthesis process is typically around 70%.

Scientific Research Applications

N-phenyl-N'-[4-(1-piperidinylmethyl)phenyl]urea has been extensively studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for the treatment of various diseases and conditions. Some of the scientific research applications of this compound include:
1. Pain Management: this compound has been found to be an effective analgesic drug. It binds to the kappa opioid receptor and produces analgesic effects without causing the side effects associated with other opioid drugs.
2. Depression: this compound has been found to have antidepressant effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood.
3. Anxiety: this compound has been found to have anxiolytic effects. It has been shown to reduce anxiety-like behavior in animal models.